Cas no 1042600-01-0 (N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine)

• Product name: N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine
• CAS No: 1042600-01-0
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• MDL: MFCD12027183
• CID: 4678686

N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-N'-[1-(7-methoxy-1-benzofuran-2-yl)ethyl]ethane-1,2-diamine
• N1,N1-Diethyl-N2-(1-(7-methoxybenzofuran-2-yl)ethyl)ethane-1,2-diamine
• N,N-DIETHYL-N'-[1-(7-METHOXY-1-BENZOFURAN-2-YL)-ETHYL]ETHANE-1,2-DIAMINE
• STK503917
• T2151
• [2-(diethylamino)ethyl][1-(7-methoxy-1-benzofuran-2-yl)ethyl]amine
• n,n-diethyl-n-[1-(7-methoxy-1-benzofuran-2-yl)-ethyl]ethane-1,2-diamine
• N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine

• MDL： MFCD12027183
• Inchi： 1S/C17H26N2O2/c1-5-19(6-2)11-10-18-13(3)16-12-14-8-7-9-15(20-4)17(14)21-16/h7-9,12-13,18H,5-6,10-11H2,1-4H3
• InChI Key： VQWNIGSJCYQLSN-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C=C1C(C)NCCN(CC)CC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 297
• Topological Polar Surface Area: 37.6

Additional information on N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine

N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine: A Comprehensive Overview

N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine (CAS No. 1042600-01-0) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular framework, has garnered significant attention due to its potential therapeutic properties and its role in various biological processes.

The molecular structure of N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine consists of a benzofuran core substituted with a methoxy group and an ethylamine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine in various therapeutic areas. One notable application is its use as a lead compound in the development of novel anti-inflammatory agents. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine has also shown potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and reduce oxidative damage, making it a potential therapeutic agent for conditions associated with oxidative stress.

The pharmacokinetic properties of N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine have also been investigated to assess its suitability for clinical use. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. These findings suggest that N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine could be developed into an effective oral medication.

To further explore the therapeutic potential of N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine, several preclinical studies have been conducted. In animal models of inflammatory diseases, this compound has shown significant efficacy in reducing inflammation and improving disease outcomes. For example, in a murine model of collagen-induced arthritis, treatment with N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine resulted in reduced joint swelling and improved mobility compared to control groups.

Beyond its therapeutic applications, N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine has also been studied for its potential use as a chemical probe in biological research. Its unique structure and functional groups make it an excellent tool for investigating various biological processes at the molecular level. For instance, researchers have used this compound to study the interactions between specific proteins and small molecules, providing valuable insights into protein function and regulation.

The synthesis of N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine has been optimized to ensure high yields and purity. Various synthetic routes have been explored to produce this compound efficiently on both laboratory and industrial scales. One common approach involves the condensation of 7-methoxybenzofuran with an appropriate diamine precursor followed by N-substitution with diethylamine. The resulting product is then purified using standard techniques such as column chromatography or recrystallization.

In conclusion, N,N-Diethyl-N'-1-(7-methoxy-1-benzofuran-2-yl)-ethylethane-1,2-diamine (CAS No. 1042600-01-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers specific chemical and biological properties that make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into the potential uses of this compound, highlighting its significance in the field of drug discovery.